![molecular formula C9H11NO4 B1528623 2-(2-Hydroxyethoxy)-6-methylpyridine-3-carboxylic acid CAS No. 1343004-29-4](/img/structure/B1528623.png)
2-(2-Hydroxyethoxy)-6-methylpyridine-3-carboxylic acid
Overview
Description
The compound is a derivative of pyridine carboxylic acid, which is a type of aromatic compound with a carboxylic acid group attached to a pyridine ring . The “2-(2-Hydroxyethoxy)” part suggests the presence of a hydroxyethoxy group at the 2nd position of the pyridine ring .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions or substitution reactions involving pyridine carboxylic acids .Molecular Structure Analysis
The molecular structure would likely consist of a pyridine ring with a carboxylic acid group at the 3rd position and a hydroxyethoxy group at the 2nd position .Chemical Reactions Analysis
The compound, due to the presence of the carboxylic acid group, might undergo typical acid-base reactions. The hydroxyethoxy group could potentially be involved in etherification or esterification reactions .Physical And Chemical Properties Analysis
The physical and chemical properties would depend on the specific structure of the compound. Generally, carboxylic acids are polar and can form hydrogen bonds, suggesting that this compound might be soluble in polar solvents .Scientific Research Applications
Antioxidant Properties and Structure-Activity Relationships
HCAs, such as caffeic acid, possess significant biological properties, including antioxidant activities. The structure-activity relationships (SARs) of these compounds indicate that features like the unsaturated bond on the side chain and the presence of ortho-dihydroxy phenyl groups significantly contribute to their antioxidant activity. Modifications to the aromatic ring and carboxylic function, such as esterification, can influence their effectiveness as antioxidants. These insights suggest potential applications in managing oxidative stress-related diseases (Razzaghi-Asl et al., 2013).
Metal Chelation and Biomedical Applications
Hydroxypyridinones, a class of compounds that include structural motifs similar to the query compound, have been studied for their metal chelation properties, particularly with aluminium and iron. These chelators have potential medical applications, including as orally active aluminium chelators, suggesting their use in treating diseases related to metal ion imbalance or toxicity (Santos, 2002).
Environmental Remediation
Carboxylic acids, through their reactions with metal ions, play a role in environmental remediation, particularly in the detoxification of heavy metals like chromium (VI) to less toxic forms. This process, mediated by carboxylic acids, highlights the potential environmental applications of similar compounds in water treatment and pollution management (Jiang et al., 2019).
Biomass Conversion
Levulinic acid, produced from biomass, demonstrates the versatility of carboxylic acids in synthesizing a variety of chemicals, indicating the potential of similar compounds in biomass conversion and the production of bio-based chemicals (Zhang et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(2-hydroxyethoxy)-6-methylpyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4/c1-6-2-3-7(9(12)13)8(10-6)14-5-4-11/h2-3,11H,4-5H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLGKRXJNDPFMMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)C(=O)O)OCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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